Cas no 64451-89-4 (6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid)

6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid structure
64451-89-4 structure
Product Name:6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
CAS No:64451-89-4
MF:C12H16N2O6S
MW:316.330242156982
CID:2792065
PubChem ID:1594293
Update Time:2025-04-21

6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-{[(2-nitrophenyl)sulfonyl]amino}hexanoic acid
    • STL306759
    • AG-690/12477715
    • AKOS002169029
    • Hexanoic acid, 6-[[(2-nitrophenyl)sulfonyl]amino]-
    • Z45511725
    • 64451-89-4
    • DTXSID70364560
    • 6-[({2-nitrophenyl}sulfonyl)amino]hexanoic acid
    • 6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
    • Inchi: 1S/C12H16N2O6S/c15-12(16)8-2-1-5-9-13-21(19,20)11-7-4-3-6-10(11)14(17)18/h3-4,6-7,13H,1-2,5,8-9H2,(H,15,16)
    • InChI Key: OLZMEKXMURAPSJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 316.07290741Da
  • Monoisotopic Mass: 316.07290741Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 138Ų
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